Cas no 10514-98-4 (2-Butanethiol, 1-amino-)

• Product Name: 2-Butanethiol, 1-amino-
• CAS No: 10514-98-4
• MF: C₄H₁₁NS
• MW: 105.20183968544
• CID: 140854
• PubChem ID: 165886
• Update Time: 2025-10-24

2-Butanethiol, 1-amino- Chemical and Physical Properties

Names and Identifiers

• 2-Butanethiol, 1-amino-
• 1-aminobutane-2-thiol
• 1-Amino-2-butanethiol
• SCHEMBL21396234
• PENUHZFHDGZEAP-UHFFFAOYSA-N
• DTXSID00909362
• EN300-4261225
• SCHEMBL2527863
• AKOS006338546
• 10514-98-4

• Inchi： 1S/C4H11NS/c1-2-4(6)3-5/h4,6H,2-3,5H2,1H3
• InChI Key： PENUHZFHDGZEAP-UHFFFAOYSA-N
• SMILES： SC(CN)CC

Computed Properties

• Exact Mass: 105.06133
• Monoisotopic Mass: 105.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 0.933
• Boiling Point: 154.4°C at 760 mmHg
• Flash Point: 47.2°C
• Refractive Index: 1.479
• PSA: 26.02
• LogP: 1.35380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols

Additional information on 2-Butanethiol, 1-amino-

1-Amino-2-butanethiol

The compound 1-Amino-2-butanethiol (CAS No. 10514-98-4) is a sulfur-containing organic compound with the molecular formula C₄H₁₀NS. It belongs to the class of thioamines, which are compounds that contain both an amino group (-NH₂) and a thiol group (-SH) in their structure. This compound is of significant interest in various fields, including organic synthesis, material science, and biochemistry, due to its unique chemical properties and potential applications.

1-Amino-2-butanethiol is a versatile molecule that can act as both a nucleophile and a reducing agent in chemical reactions. Its thiol group makes it capable of participating in reactions such as nucleophilic substitution, while the amino group can engage in hydrogen bonding and other nitrogen-based reactions. These dual functionalities make it a valuable building block in organic synthesis, particularly in the construction of complex molecules and materials.

Recent studies have highlighted the potential of 1-Amino-2-butanethiol in the field of material science. For instance, researchers have explored its use as a precursor for the synthesis of novel sulfur-containing polymers and materials with unique electronic properties. These materials have shown promise in applications such as flexible electronics, energy storage devices, and sensors. The ability of 1-Amino-2-butanethiol to form stable covalent bonds with metals and other elements has also made it a candidate for use in catalysis and surface modification.

In biochemistry, 1-Amino-2-butanethiol has been studied for its role in sulfur metabolism and its potential interactions with biological systems. The compound has been shown to exhibit antioxidant properties, which could be beneficial in protecting cells from oxidative stress. Additionally, its ability to form disulfide bonds makes it relevant in the study of protein folding and stability.

The synthesis of 1-Amino-2-butanethiol typically involves the reaction of 2-butanethiol with ammonia or ammonium salts under specific conditions. This process can be optimized to achieve high yields and purity levels, ensuring that the compound meets the requirements for various applications. Researchers have also explored alternative synthetic routes using catalytic methods or biotechnological approaches to enhance efficiency and sustainability.

One of the most exciting developments involving 1-Amino-2-butanethiol is its use in drug discovery. The compound's ability to interact with biological systems at multiple levels makes it a potential candidate for designing new therapeutic agents. For example, studies have shown that derivatives of 1-Amino-2-butanethiol can modulate enzyme activity or target specific proteins involved in disease pathways.

In conclusion, 1-Amino-2-butanethiol (CAS No. 10514-98-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to uncover new possibilities for this compound, its role in advancing technology and medicine is expected to grow significantly.